![molecular formula C15H17N3O3 B2861398 N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide CAS No. 1208618-14-7](/img/structure/B2861398.png)
N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound is also known as MEOPA and has been synthesized using different methods.
Scientific Research Applications
Comparative Metabolism in Herbicides
A study focused on the metabolism of chloroacetamide herbicides, including derivatives similar to N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide, in human and rat liver microsomes. The research aimed to understand the metabolic pathways leading to carcinogenic compounds, highlighting the intricate process of converting these substances into DNA-reactive products. This study provides insights into the metabolism of chloroacetamide herbicides, contributing to the understanding of their potential risks and the biological mechanisms involved (Coleman et al., 2000).
Synthesis of Anticancer Drug Intermediates
Another research effort described the synthesis of 4,6-dichloro-2-methylpyrimidine, an important intermediate for the anticancer drug dasatinib. The synthesis process involves cyclization and chlorination, demonstrating the compound's role in pharmaceutical development and its contribution to advancing cancer treatment options (Guo Lei-ming, 2012).
Analysis of Amide Derivatives
The study of different spatial orientations of amide derivatives, including those similar to the compound , on anion coordination, provides valuable information on the structural and electronic properties of these molecules. This research contributes to the broader understanding of amide derivatives' interactions and potential applications in material science and molecular engineering (Kalita & Baruah, 2010).
Green Synthesis of Intermediates
Research on the catalytic hydrogenation for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide highlights the importance of developing environmentally friendly synthesis methods for important intermediates. This study showcases advancements in catalysis and green chemistry, promoting sustainable practices in chemical synthesis (Zhang Qun-feng, 2008).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c1-21-8-7-16-14(19)10-18-11-17-13(9-15(18)20)12-5-3-2-4-6-12/h2-6,9,11H,7-8,10H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCAQBLVMIRKKHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN1C=NC(=CC1=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.